Cas no 309279-80-9 ((3-Cyano-6-methylpyridin-2-yl)thioacetic acid)

• Product Name: (3-Cyano-6-methylpyridin-2-yl)thioacetic acid
• CAS No: 309279-80-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4712443
• Update Time: 2025-11-01

(3-Cyano-6-methylpyridin-2-yl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Cyano-6-methylpyridin-2-yl)thio]acetic acid
• 2-((3-Cyano-6-methylpyridin-2-yl)thio)acetic acid
• 2-(3-cyano-6-methyl-2-pyridylthio)acetic acid
• BAS 01102051
• CBMicro_016446
• Cambridge id 5286141
• HMS1672B16
• STK508314
• SBB056806
• RSC007410
• ST071918
• (3-cyano-6-methyl-2-pyridylthio)acetic acid
• 2-(3-cyano-6-methylpyridin-2-yl)sulfanylace
• (3-Cyano-6-methylpyridin-2-yl)thioacetic acid

• Inchi： 1S/C9H8N2O2S/c1-6-2-3-7(4-10)9(11-6)14-5-8(12)13/h2-3H,5H2,1H3,(H,12,13)
• InChI Key： QYCYSQBOJXUZOE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Topological Polar Surface Area: 99.3

Additional information on (3-Cyano-6-methylpyridin-2-yl)thioacetic acid

Comprehensive Overview of (3-Cyano-6-methylpyridin-2-yl)thioacetic acid (CAS No. 309279-80-9)

(3-Cyano-6-methylpyridin-2-yl)thioacetic acid, with the CAS number 309279-80-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both cyano and thioacetic acid functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for developing novel therapeutics and crop protection agents.

In recent years, the demand for high-purity intermediates like (3-Cyano-6-methylpyridin-2-yl)thioacetic acid has surged due to advancements in precision medicine and sustainable agriculture. The compound's unique chemical properties, such as its ability to act as a ligand or enzyme inhibitor, have made it a subject of extensive studies. For instance, its pyridine core is often explored in the design of kinase inhibitors, a hot topic in oncology research. Additionally, its thioether linkage provides stability, which is crucial for drug delivery systems.

The synthesis of 309279-80-9 typically involves multi-step reactions, including cyanation and thioacetylation, which require stringent control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, addressing the growing need for quality assurance in chemical manufacturing. These methods align with the industry's shift toward green chemistry and reduced environmental impact, topics frequently searched by professionals in the field.

Beyond its pharmaceutical applications, (3-Cyano-6-methylpyridin-2-yl)thioacetic acid is also investigated for its role in material science. Its conjugated system and electron-withdrawing groups make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy solutions, a trending topic in scientific and industrial communities. Researchers are exploring how such compounds can enhance the efficiency of solar cells and LEDs.

For those sourcing CAS No. 309279-80-9, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). The compound's stability, solubility, and compatibility with other reagents are critical factors for its successful application. Frequently asked questions include: "What solvents are suitable for (3-Cyano-6-methylpyridin-2-yl)thioacetic acid?" and "How to store this compound to prevent degradation?" Proper storage in anhydrous conditions and avoidance of protic solvents are recommended to maintain its integrity.

In summary, (3-Cyano-6-methylpyridin-2-yl)thioacetic acid (309279-80-9) is a multifaceted compound with promising applications across life sciences and advanced materials. Its relevance to cutting-edge research areas like cancer therapy, sustainable farming, and clean energy ensures its continued importance in scientific innovation. As the industry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.